Cas no 1016843-36-9 (2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine)

• Product Name: 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine
• CAS No: 1016843-36-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4567182
• Update Time: 2025-06-15

2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-neopentyl-1,3-benzoxazol-5-amine
• 2-(2,2-DIMETHYL-PROPYL)-BENZOOXAZOLE-5-YLAMINE
• 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine
• 5-Benzoxazolamine, 2-(2,2-dimethylpropyl)-

• Inchi： 1S/C12H16N2O/c1-12(2,3)7-11-14-9-6-8(13)4-5-10(9)15-11/h4-6H,7,13H2,1-3H3
• InChI Key： LDPJJOJJEJHGHR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N)C=C2N=C1CC(C)(C)C

Computed Properties

• Exact Mass: 204.126263g/mol
• Monoisotopic Mass: 204.126263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.27g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 52Ų

2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine

Professional Introduction to Compound with CAS No. 1016843-36-9 and Product Name: 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine

The compound with the CAS number 1016843-36-9 and the product name 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This benzoxazole derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The benzoxazole core is a well-known pharmacophore, frequently incorporated into drug molecules due to its ability to interact with biological targets in a manner that promotes therapeutic effects.

2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine is characterized by its bulky side chain, which is derived from 2,2-dimethylpropane. This substitution pattern not only influences the compound's solubility and metabolic stability but also modulates its interactions with biological receptors. The amine group at the 5-position of the benzoxazole ring further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies have highlighted the importance of such modifications in developing drugs that exhibit improved pharmacokinetic profiles.

In the realm of drug discovery, benzoxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amine functional group in 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine suggests potential applications in targeting enzymes and receptors involved in disease pathways. For instance, modifications of this scaffold have been explored in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine with various biological targets. Molecular docking studies have shown that this compound can effectively bind to proteins involved in signal transduction pathways. Such insights are invaluable for designing next-generation drugs that are more selective and less toxic. The bulky 2,2-dimethylpropyl group may serve as a steric barrier, reducing off-target effects and improving overall drug efficacy.

The synthesis of 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dimethylpropyl group at the 2-position introduces steric hindrance, which can influence both the reactivity and stability of the molecule. Techniques such as nucleophilic substitution and cyclization are commonly employed in its synthesis. The optimization of these reactions is critical for achieving high yields and purity levels necessary for pharmaceutical applications.

From a pharmacological perspective, benzoxazole derivatives are known for their ability to cross biological membranes due to their lipophilic nature. This property is particularly advantageous for drugs designed to interact with intracellular targets. The amine group in 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine can form hydrogen bonds with polar residues in proteins, enhancing binding affinity. Additionally, this group can be further functionalized to introduce additional pharmacological properties.

Current research is focused on exploring the therapeutic potential of benzoxazole derivatives in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzoxazole ring can mimic natural bioactive molecules that interact with neurotransmitter receptors. Preliminary studies suggest that compounds like 2-(2,2-dimethylpropyl)-1,3-benzoxazol-5-amine may modulate these receptors without causing significant side effects. Further investigation into their mechanisms of action will be essential to unlock their full therapeutic potential.

The industrial significance of 1016843-36-9 cannot be overstated. As a key intermediate in pharmaceutical synthesis, it serves as a building block for numerous drug candidates. The demand for high-quality intermediates like this compound continues to grow as pharmaceutical companies strive to develop innovative treatments for various diseases. Advances in synthetic methodologies have made it possible to produce large quantities of these intermediates efficiently and cost-effectively.

In conclusion, 1016843-36-9 represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for designing new drugs. As our understanding of its properties continues to evolve, 1016843-36-9 is poised to play a significant role in addressing unmet medical needs.